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Compound of Interest

Compound Name: (-)-Bornyl chloride

Cat. No.: B12756440

An In-depth Technical Guide to the Physical Properties of (-)-Bornyl Chloride Enantiomers
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical properties of the enantiomers of
Bornyl chloride, with a focus on (-)-Bornyl chloride. Enantiomers are stereoisomers that are
non-superimposable mirror images of each other. A critical concept in stereochemistry is that
enantiomers exhibit identical physical properties, such as melting point, boiling point, and
solubility, in an achiral environment.[1][2] Their only distinguishing physical characteristic is
their interaction with plane-polarized light, known as optical activity, where they rotate the light
in equal but opposite directions.[2][3]

Core Physical Properties

(-)-Bornyl chloride and its enantiomer, (+)-Bornyl chloride, are bicyclic monoterpene chlorides.
Their physical properties are crucial for their identification, purification, and application in
various fields, including as a chemical intermediate in synthesis.[4]

Data Presentation

The quantitative physical properties of Bornyl chloride enantiomers are summarized in the
tables below.

Table 1: General and Calculated Physical Properties
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Property Value Source
Molecular Formula C10H17Cl [4115][6]
Molecular Weight 172.69 g/mol [415171181]

IUPAC Name ((-)-enantiomer)

(1S,2R,4S)-2-chloro-1,7,7-
trimethylbicyclo[2.2.1]heptane

[5](8]

IUPAC Name ((+)-enantiomer)

(1R,2S,4R)-2-chloro-1,7,7-
trimethylbicyclo[2.2.1]heptane

[4]

CAS Number ((-)-enantiomer) 33602-15-2 [5][8]
CAS Number ((+)-enantiomer) 30462-53-4 [4]
CAS Number (racemic) 464-41-5 [7119]
Density 1.01 g/cm3 [6]
XLogP3 4 [51[6]
Hydrogen Bond Donor Count 0 [5][6]
Hydrogen Bond Acceptor

C:;untg p 0 e
Rotatable Bond Count 0 [6]

Table 2: Experimentally Determined Physical Properties
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Property (-)-Bornyl chloride (+)-Bornyl chloride  Source
Colorless, crystalline Colorless, crystalline

Appearance solid with a camphor- solid with a camphor- 41071
like odor like odor

Melting Point 132 °C 132 °C [7]

Boiling Point 207-208 °C 207-208 °C [7]

Specific Rotation [a]

Levorotatory (-)

Dextrorotatory (+)

[8]

Solubility

Practically insoluble in
water; soluble in

alcohol and ether.

Practically insoluble in
water; soluble in

alcohol and ether.

[7]

Experimental Protocols

Detailed methodologies for determining the key physical properties of (-)-Bornyl chloride are

provided below. The same protocols are applicable for its (+)-enantiomer.

Melting Point Determination

The melting point is a critical indicator of purity for a crystalline solid.[10]

Methodology: Capillary Method using a Mel-Temp Apparatus

e Sample Preparation: A small amount of dry, powdered (-)-Bornyl chloride is placed in a

capillary tube, which is then tapped to ensure the sample is packed at the bottom.[11]

o Apparatus Setup: The capillary tube is inserted into a calibrated melting point apparatus,
such as a Mel-Temp.[10][11]

o Heating: The sample is heated rapidly to a temperature approximately 10-15°C below the

expected melting point of 132°C.[12] The heating rate is then reduced to 1-2°C per minute to

allow for accurate observation.[10][12]

o Observation: The temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid particle disappears (completion of melting) are recorded
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as the melting point range.[10] For a pure compound, this range should be narrow (0.5-
1.0°C).[10]

Boiling Point Determination

The boiling point is determined for liquid samples; however, as Bornyl chloride is a solid at
room temperature, this measurement is less common for routine identification but is a key
physical constant.

Methodology: Thiele Tube Method

o Sample Preparation: A small amount of (-)-Bornyl chloride is placed in a small test tube. A
capillary tube, sealed at one end, is inverted and placed inside the test tube with the open
end submerged in the sample.[13]

o Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a
Thiele tube containing a high-boiling point liquid, such as mineral oil.[13][14]

o Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and
heat the sample evenly.[13][14]

o Observation: As the sample heats up, a stream of bubbles will emerge from the inverted
capillary tube. Heating is continued until a steady stream of bubbles is observed, indicating
the sample has reached its boiling point. The heat is then removed. The temperature at
which the liquid just begins to be drawn back into the capillary tube is recorded as the boiling
point.[13][14]

Specific Rotation Determination

Optical activity is the definitive property to distinguish between enantiomers.
Methodology: Polarimetry

» Solution Preparation: A precisely weighed sample of (-)-Bornyl chloride is dissolved in a
specific volume of a suitable achiral solvent (e.g., ethanol or chloroform) to a known
concentration (c, in g/mL).

» Polarimeter Setup: A polarimeter is calibrated using a blank (the pure solvent).
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o Measurement: The prepared solution is placed in a polarimeter cell of a known path length (I,
in decimeters). The angle of rotation (a) of plane-polarized light by the solution is measured
at a specific temperature (T) and wavelength (A, typically the sodium D-line at 589 nm).

» Calculation: The specific rotation [a] is calculated using the formula: [a]TA=a/ (I * ¢)

For (-)-Bornyl chloride, the value will be negative, while for (+)-Bornyl chloride, it will be
positive with the same magnitude.

Mandatory Visualizations
Experimental Workflow Diagrams

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.
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Caption: Workflow for Specific Rotation Determination.

Signaling Pathways

It is important to note that as a small organic molecule, (-)-Bornyl chloride is not known to be
directly involved in biological signaling pathways in the way that endogenous ligands or drugs
that target specific receptors are. Its primary relevance in a pharmaceutical context is as a
chiral building block or intermediate in the synthesis of more complex, biologically active
molecules. Therefore, a diagram of a signaling pathway directly involving (-)-Bornyl chloride
would not be appropriate. The chirality of this precursor can be critical in determining the
stereochemistry and, consequently, the biological activity and signaling pathway engagement
of the final drug product.
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Conclusion

The physical properties of (-)-Bornyl chloride are well-defined, with its optical activity being
the key feature that distinguishes it from its enantiomer. The experimental protocols provided
herein offer standardized methods for the verification of these properties, which is essential for
quality control in research and drug development. The provided workflows offer a clear visual
guide to these experimental processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12756440#physical-properties-of-bornyl-chloride-
enantiomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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